Cas no 10271-85-9 (1,2-thiazole-5-carboxylic acid)

1,2-thiazole-5-carboxylic acid Properties

Names and Identifiers

• isothiazole-5-carboxylic acid
• 1,2-thiazole-5-carboxylic acid
• 5-ISOTHIAZOLECARBOXYLIC ACID
• 5-carboxyisothiazole
• 5-Isothiazol-carbonsaeure
• Isothiazol-5-carbonsaeure
• 8-Isoquinoline-methaneaminedihydrochloride
• Isothiazole-5-carboxylicacid
• ZERO/004967
• 5-Isothiazolecarboxylicacid
• 5-isothiazole carboxylic acid
• GGYXPOOZYZHPLB-UHFFFAOYSA-N
• SBB013118
• 0659AA
• STK661702
• AB32452
• SY029089
• isothiazole-5-carboxylic acid, AldrichCPR
• ST
• DS-18006
• EN300-86348
• AKOS005531072
• Z1079264356
• A800607
• CS-W022767
• FT-0687239
• A13186
• W-200672
• MFCD07369964
• Isothiazole-5-carboxylic acid
• 10271-85-9
• AMY23598
• SCHEMBL108914
• DTXSID20409455
• 5-isothiazolecarboxylic acid
• DB-007593
• ISOTHIAZOLE-5-CARBOXYLIC ACID
• +Expand

• MDL： MFCD07369964
• InChIKey： GGYXPOOZYZHPLB-UHFFFAOYSA-N
• Inchi： 1S/C4H3NO2S/c6-4(7)3-1-2-5-8-3/h1-2H,(H,6,7)
• SMILES： S1C(C(=O)O[H])=C([H])C([H])=N1

Computed Properties

• Exact Mass: 128.98845g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.98845g/mol
• Monoisotopic Mass: 128.98845g/mol
• Topological Polar Surface Area: 78.4Ų
• Heavy Atom Count: 8
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.84130
• PSA: 78.43000
• Refractive Index: 1.617
• Boiling Point: 178.4°C at 760 mmHg
• Melting Point: 196-200 º C (decomposition)
• Flash Point: 61.7±22.6 ºC,
• Solubility: Slightly soluble (26 g/l) (25 º C),
• Color/Form: White to Yellow Solid
• Density: 1.525±0.06 g/cm3 (20 ºC 760 Torr),

1,2-thiazole-5-carboxylic acid Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

1,2-thiazole-5-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%